BE“GHE Foundational & Exploratory

Check Availability & Pricing

Molecular weight and chemical properties of
Lacosamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lacosamide

Cat. No.: B1674222
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Lacosamide is a third-generation anti-epileptic drug (AED) utilized in the management of
partial-onset seizures and primary generalized tonic-clonic seizures.[1][2] Marketed under the
brand name Vimpat, among others, it is a functionalized amino acid that offers a distinct
mechanism of action compared to other AEDs.[1][3][4] This technical guide provides a
comprehensive overview of the molecular and chemical properties of Lacosamide, its
mechanism of action, and the experimental methodologies used to determine these
characteristics.

Chemical and Molecular Properties

Lacosamide is a white to light yellow crystalline powder.[1][3][5][6] Its chemical identity and
key physicochemical properties are summarized in the table below.
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Property Value Source
(R)-2-acetamido-N-benzyl-3-
IUPAC Name _ , [1][3]
methoxypropionamide
Erlosamide, Harkoseride, SPM
Synonyms [2][7118]
927, ADD 234037
Molecular Formula C13H18N203 [21[31[5]
Molecular Weight 250.30 g/mol [3B1141[5]
CAS Number 175481-36-4 [2][9]
Appearance White to light yellow powder [31[5][6]
Melting Point 143-144 °C [1][8]
Boiling Point 536.447 °C at 760 mmHg [1][2]
Sparingly soluble in water;
- slightly soluble in acetonitrile
Solubility ]
and ethanol; soluble in DMSO
and 2-propanol.[1][3][5][10]
Does not exhibit a pKa in the
pKa
pH range of 1.5-12.[10]
LogP 0.3 [2]

Experimental Protocols

The determination of the physicochemical properties of Lacosamide involves standard

analytical techniques. While specific research protocols for Lacosamide are proprietary, the

following outlines the general methodologies employed.

Melting Point Determination

The melting point of Lacosamide is determined using a capillary melting point apparatus. A

small, powdered sample of the crystalline solid is packed into a capillary tube and heated at a

controlled rate. The temperature range over which the substance transitions from a solid to a
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liquid is recorded as the melting point. This sharp melting point range is indicative of the high
purity of the substance.[11]

Solubility Analysis

The solubility of Lacosamide in various solvents is determined by adding a known amount of
the compound to a specific volume of the solvent at a controlled temperature. The mixture is
agitated until equilibrium is reached, and the concentration of the dissolved Lacosamide is
measured, often using High-Performance Liquid Chromatography (HPLC). For aqueous
solubility, this is typically performed in buffered solutions at different pH values to assess the
pH-solubility profile.[12][13]

LogP Determination

The partition coefficient (LogP) is a measure of a compound's lipophilicity and is determined by
measuring its distribution between an aqueous phase (typically a buffer) and an immiscible
organic solvent (such as n-octanol). Equal volumes of the two phases are mixed with a known
amount of Lacosamide. After separation of the layers, the concentration of Lacosamide in
each phase is quantified to calculate the partition coefficient.

Chemical Structure

The chemical structure of Lacosamide, (R)-2-acetamido-N-benzyl-3-methoxypropionamide, is
a functionalized amino acid.[1][3]
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Caption: Chemical structure of Lacosamide.

Mechanism of Action

Lacosamide's primary mechanism of action involves the selective enhancement of the slow
inactivation of voltage-gated sodium channels.[14][15][16] This is distinct from many other anti-
epileptic drugs that target the fast inactivation of these channels.[15] By stabilizing the slow
inactivated state of the sodium channels, Lacosamide reduces the ability of neurons to fire at
high frequencies, which is a hallmark of epileptic seizures.[16][17]

Additionally, Lacosamide has been shown to interact with the collapsin response mediator
protein 2 (CRMP-2), a phosphoprotein involved in neuronal differentiation and axonal
outgrowth.[7][18][19] The clinical significance of this interaction in its anti-epileptic effect is still
under investigation.[20]
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Caption: Mechanism of action of Lacosamide on voltage-gated sodium channels.

Conclusion

Lacosamide presents a unique profile among anti-epileptic drugs due to its selective action on
the slow inactivation of voltage-gated sodium channels. Its well-defined chemical and
molecular properties, including high solubility and a distinct crystalline structure, contribute to
its favorable pharmacokinetic profile. A thorough understanding of these fundamental
characteristics is essential for researchers and professionals involved in the ongoing
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deve

lopment and clinical application of Lacosamide and other novel therapeutics for

neurological disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1674222#molecular-weight-and-chemical-properties-
of-lacosamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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